Cas no 2648962-50-7 (4-chloro-2-iodo-N-methylaniline hydrochloride)

• Product Name: 4-chloro-2-iodo-N-methylaniline hydrochloride
• CAS No: 2648962-50-7
• MF: C₇H₈Cl₂IN
• MW: 303.955592155457
• MDL: MFCD34168564
• CID: 5642755
• PubChem ID: 155973568
• Update Time: 2025-06-13

4-chloro-2-iodo-N-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-iodo-N-methylaniline hydrochloride
• EN300-27780800
• 2648962-50-7
• Z4968144357
• (4-Chloro-2-iodo-phenyl)-methyl-amine

• MDL： MFCD34168564
• Inchi： 1S/C7H7ClIN.ClH/c1-10-7-3-2-5(8)4-6(7)9;/h2-4,10H,1H3;1H
• InChI Key： AMRWGZFUALNQCM-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1NC)Cl.Cl

Computed Properties

• Exact Mass: 302.90785g/mol
• Monoisotopic Mass: 302.90785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 4-chloro-2-iodo-N-methylaniline hydrochloride

Comprehensive Overview of 4-chloro-2-iodo-N-methylaniline hydrochloride (CAS No. 2648962-50-7): Properties, Applications, and Industry Insights

4-chloro-2-iodo-N-methylaniline hydrochloride (CAS No. 2648962-50-7) is a specialized halogenated aromatic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This N-methylaniline derivative combines chloro and iodo substituents, offering distinct reactivity patterns for cross-coupling reactions and heterocyclic synthesis. Recent literature highlights its role as a versatile building block in medicinal chemistry, particularly for developing kinase inhibitors and antimicrobial agents.

The compound's dual halogen functionality (chloro at position 4 and iodo at position 2) enables selective palladium-catalyzed transformations, making it valuable for structure-activity relationship (SAR) studies. Researchers increasingly search for "iodo-chloro aniline derivatives" and "N-methylaniline hydrochloride applications" as the demand for precision chemical synthesis grows in drug discovery. Its crystalline hydrochloride salt form enhances stability—a critical factor for high-throughput screening workflows.

From a materials science perspective, 2648962-50-7 demonstrates interesting electronic properties due to the electron-withdrawing effects of halogens. This characteristic aligns with current industry focus on "halogen bonding in drug design" and "heavy atom effects"—topics trending in computational chemistry forums. The compound's molecular weight (302.96 g/mol) and lipophilicity parameters make it particularly relevant for blood-brain barrier penetration studies.

Analytical data reveals 4-chloro-2-iodo-N-methylaniline hydrochloride exhibits characteristic UV absorption at 254 nm, useful for HPLC method development. Quality control protocols emphasize residual solvent analysis, addressing growing regulatory concerns about "ICH Q3C compliance" in pharmaceutical intermediates. The compound's proton NMR spectrum typically shows distinct aromatic proton signals between 7.2-7.8 ppm and a methyl singlet near 2.9 ppm.

Recent patent analyses show 2648962-50-7 appearing in claims for anticancer drug candidates, reflecting industry interest in "targeted cancer therapies". Its structural motif frequently occurs in BTK inhibitors and EGFR modulators—two hot topics in precision medicine discussions. The compound's iodine atom also enables radio-labeling potential, connecting to emerging "theranostic applications" searches.

Environmental considerations for halogenated compounds like 4-chloro-2-iodo-N-methylaniline hydrochloride now include "green chemistry metrics" evaluations. Process chemists optimize atom economy and E-factor during its synthesis—addressing sustainability questions frequently raised in "pharma manufacturing impact" searches. The compound's biodegradation profile remains an active research area.

Supply chain data indicates growing demand for 2648962-50-7 from contract research organizations (CROs), particularly those specializing in "fragment-based drug discovery". Its structural complexity (containing both sp2-hybridized carbons and hydrogen bond acceptors) makes it valuable for molecular docking studies—a technique increasingly searched alongside "AI drug design" terms.

Thermal analysis shows 4-chloro-2-iodo-N-methylaniline hydrochloride maintains stability up to 180°C, important for "hot melt extrusion" applications in formulation science. This property aligns with industry efforts to develop "continuous manufacturing processes"—a key initiative in Pharma 4.0 discussions. The hydrochloride salt form also demonstrates favorable aqueous solubility compared to free base analogs.

Emerging applications include use as a photoaffinity labeling probe, capitalizing on the C-I bond cleavage potential under UV light. This connects to popular "chemical biology tools" searches. The compound's cLogP value (~2.8) positions it within Lipinski's rule of five parameters—a frequent reference point in "druglikeness prediction" queries.

Quality specifications for 2648962-50-7 typically require ≥95% HPLC purity, with strict controls on heavy metal content—addressing "genotoxic impurity" concerns. Advanced chiral separation techniques may be applied due to potential rotational restrictions about the aniline nitrogen bond. These analytical challenges reflect broader industry focus on "quality by design (QbD)" principles.